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Compound of Interest

Compound Name: SD-208

Cat. No.: B1681695 Get Quote

For immediate reference, SD-208 is classified as harmful if swallowed and very toxic to aquatic

life with long-lasting effects. Under no circumstances should it be disposed of down the drain or

in regular solid waste.[1] This guide provides essential information for the safe handling and

disposal of SD-208, ensuring the safety of laboratory personnel and the protection of the

environment.

This document outlines the procedural steps for the proper disposal of SD-208, a potent TGF-β

receptor I kinase inhibitor. Adherence to these guidelines is critical for maintaining a safe

laboratory environment and complying with hazardous waste regulations.

Chemical and Safety Data Summary
A clear understanding of the chemical properties and associated hazards of SD-208 is

fundamental to its safe management. The following table summarizes key quantitative and

safety data.
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Property Value Reference

Molecular Formula C₁₇H₁₀ClFN₆ [1]

Molecular Weight 352.75 g/mol [1]

Appearance Off-white to tan powder

Solubility Soluble in DMSO

Storage Temperature 2-8°C

Acute Toxicity
Oral (Category 4), Harmful if

swallowed (H302)
[1]

Aquatic Toxicity

Acute (Category 1), Chronic

(Category 1), Very toxic to

aquatic life with long lasting

effects (H410)

[1]

Incompatibilities
Strong acids/alkalis, strong

oxidizing/reducing agents
[1]

Experimental Protocol: Small Spill Decontamination
In the event of a small spill of an SD-208 solution, immediate containment and decontamination

are necessary to prevent exposure and environmental contamination. The following protocol

outlines the steps for cleaning up a minor spill. For large spills, evacuate the area and contact

your institution's Environmental Health and Safety (EHS) office immediately.

Materials:

Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant

gloves.

Absorbent material (e.g., diatomite, universal binders).

70% Ethanol or Isopropyl Alcohol.

Sealable, labeled hazardous waste container.
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Waste disposal bags for contaminated PPE.

Procedure:

Ensure Safety: Alert personnel in the immediate area of the spill. Ensure you are wearing

appropriate PPE.

Containment: Cover the spill with an absorbent material to soak up the solution.[1]

Decontamination: Once the solution is absorbed, carefully collect the absorbent material and

place it into a designated hazardous waste container.

Surface Cleaning: Decontaminate the spill surface by scrubbing with alcohol (70% ethanol or

isopropyl alcohol).[1] Use paper towels to wipe the area and dispose of them in the

hazardous waste container.

Final Rinse: Wipe the area again with a clean, damp paper towel. Dispose of this in the

hazardous waste container.

Dispose of Contaminated Materials: All contaminated materials, including gloves and any

other disposable PPE, must be placed in a sealed bag and disposed of as hazardous waste.

Documentation: Record the spill and the cleanup procedure in your laboratory's safety log.

Proper Disposal Workflow
The proper disposal of SD-208 waste, whether it is unused solid compound, contaminated

labware, or solutions, must follow a strict hazardous waste disposal protocol. The following

diagram illustrates the decision-making process and procedural flow for the disposal of SD-208.
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Waste Generation

Hazard Assessment

Disposal Procedure

SD-208 Waste Generated
(Solid, Liquid, Contaminated Materials)

Is the waste hazardous?

Collect in a designated, compatible,
and properly labeled hazardous waste container.

Yes
(SD-208 is hazardous)

Store in a designated Satellite Accumulation Area (SAA).
Ensure container is kept closed.

Contact Environmental Health & Safety (EHS)
for hazardous waste pickup.

Waste disposed of by
 a licensed facility.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of SD-208 waste.
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Step-by-Step Disposal Guidance
Waste Segregation and Collection:

All waste contaminated with SD-208, including unused solid compound, solutions,

contaminated personal protective equipment (PPE), and labware (e.g., pipette tips, tubes),

must be collected as hazardous chemical waste.

Use a designated, chemically compatible, and leak-proof container for waste collection.

The container must be clearly labeled with "Hazardous Waste" and the full chemical name:

"SD-208 (2-(5-Chloro-2-fluorophenyl)-4-[(4-pyridyl)amino]pteridine)".

Do not mix SD-208 waste with incompatible materials such as strong acids, bases, or

oxidizing and reducing agents.[1]

Storage:

Keep the hazardous waste container securely closed except when adding waste.

Store the container in a designated and properly labeled Satellite Accumulation Area

(SAA) within the laboratory, at or near the point of waste generation.

The SAA should be a secondary containment system to prevent the spread of material in

case of a leak.

Disposal:

Once the waste container is full or has been accumulating for the maximum time allowed

by your institution (typically several months), arrange for its disposal through your

institution's Environmental Health and Safety (EHS) office or equivalent department.

Follow your institution's specific procedures for requesting a hazardous waste pickup.

The precautionary statement P501 directs to "Dispose of contents/ container to an

approved waste disposal plant".[1]

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

SD-208, thereby protecting themselves, their colleagues, and the environment. Always consult
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your institution's specific chemical hygiene plan and waste disposal guidelines for additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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